Cas no 187269-96-1 (4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester)

4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester structure
187269-96-1 structure
Product Name:4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester
CAS No:187269-96-1
MF:C8H9NO2S
MW:183.227560758591
CID:114996
PubChem ID:10856155
Update Time:2025-04-18

4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester
    • prop-2-enyl 2-methyl-1,3-thiazole-4-carboxylate
    • 4-Thiazolecarboxylicacid,2-methyl-,2-propenylester(9CI)
    • 4-thiazolecarboxylic acid,2-methyl-,2-propenyl ester
    • 187269-96-1
    • Inchi: 1S/C8H9NO2S/c1-3-4-11-8(10)7-5-12-6(2)9-7/h3,5H,1,4H2,2H3
    • InChI Key: HWVLDRVQZYZSLN-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC=C)N=C1C

Computed Properties

  • Exact Mass: 183.03539970g/mol
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.4Ų
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